Cas no 119990-81-7 (1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-)

• Product Name: 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
• CAS No: 119990-81-7
• MF: C₂₇H₃₄F₂
• MW: 396.555675029755
• MDL: MFCD11053440
• CID: 132349
• PubChem ID: 14473877
• Update Time: 2025-11-02

1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
• 1,2-difluoro-4-[4-[4-(4-propylcyclohexyl)cyclohexyl]phenyl]benzene
• 3,4-Difluoro-4'-(trans,trans-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• trans,trans-4'-(4'-Propylbicyclohexyl-4-yl)-3,4-difluorobiphenyl
• TRANS,TRANS-4''-(4''-PROPYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• 4~3~,4~4~-Difluoro-1~4~-propyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~:3~4~,4~1~-quaterphenyl
• 3,4-Difluoro-4'-(4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• SCHEMBL20152446
• 3,4-Difluoro-4'-((trans,trans)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• TRANS,TRANS-4/'/'-(4/'/'-PROPYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• DTXSID40560739
• SCHEMBL8540892
• MFCD11053440
• D5650
• AKOS040767337
• CS-0183020
• AKOS022180591
• 4-(4-propylbicyclohexyl)- 3 ',4'-difluorobiphenyl
• AKOS024462657
• 119990-81-7
• SCHEMBL8540889
• BS-49275
• trans,trans-3,4-Difluoro-4'-(4'-propyl-bicyclohexyl-4-yl)-biphenyl
• trans,trans-3,4-Difluoro-4'-(4'-propylbicyclohexyl-4-yl)biphenyl
• 3,4-DIFLUORO-4'-[(1R,1'S,4R,4'R)-4'-PROPYL-[1,1'-BI(CYCLOHEXANE)]-4-YL]-1,1'-BIPHENYL
• DOTCXRSWJCSMMA-UHFFFAOYSA-N

• MDL： MFCD11053440
• Inchi： 1S/C27H34F2/c1-2-3-19-4-6-20(7-5-19)21-8-10-22(11-9-21)23-12-14-24(15-13-23)25-16-17-26(28)27(29)18-25/h12-22H,2-11H2,1H3
• InChI Key： DOTCXRSWJCSMMA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 396.26300
• Monoisotopic Mass: 396.26285741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 487.4±33.0 °C at 760 mmHg
• Flash Point: 211.6±13.3 °C
• PSA: 0.00000
• LogP: 8.51210

1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-

1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-: A Comprehensive Overview of Its Properties and Applications

The 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- (CAS No. 119990-81-7) is a highly specialized organic compound that has garnered significant attention in the field of advanced materials and chemical research. This compound, characterized by its unique biphenyl core and difluoro substitutions, plays a pivotal role in the development of high-performance liquid crystals and other functional materials. Its molecular structure, which includes a propyl-substituted bicyclohexyl moiety, contributes to its remarkable thermal stability and optical properties, making it a valuable component in various industrial applications.

One of the most notable applications of 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- is in the field of liquid crystal displays (LCDs). With the increasing demand for high-resolution and energy-efficient displays, this compound has become a key material in the formulation of liquid crystal mixtures. Its ability to align uniformly under electric fields and maintain stability across a wide temperature range makes it ideal for use in televisions, smartphones, and other electronic devices. Researchers are also exploring its potential in next-generation OLED and QLED technologies, where its unique properties could enhance color accuracy and response times.

In addition to its role in display technologies, 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- is being investigated for its potential in pharmaceutical intermediates and advanced polymer synthesis. The compound's rigid biphenyl structure and fluorine substitutions offer unique reactivity patterns that can be leveraged in the design of novel drug candidates and high-performance polymers. For instance, its incorporation into polymer backbones can improve mechanical strength and thermal resistance, making it suitable for aerospace and automotive applications.

The synthesis of 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- involves a series of carefully controlled reactions, including cross-coupling and fluorination steps. These processes require precise conditions to ensure high yield and purity, which are critical for its performance in end-use applications. Recent advancements in catalytic methodologies have streamlined its production, reducing costs and environmental impact. This has made the compound more accessible for research and industrial use, further driving its adoption in cutting-edge technologies.

From a market perspective, the demand for 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]- is expected to grow steadily, fueled by the expanding electronics and materials science sectors. Companies specializing in fine chemicals and advanced materials are investing heavily in its production to meet the needs of global supply chains. Additionally, its compatibility with green chemistry principles has positioned it as a sustainable alternative to traditional materials, aligning with the growing emphasis on environmental responsibility in manufacturing.

For researchers and industry professionals seeking detailed information on 1,1'-Biphenyl,3,4-difluoro-4'-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-, it is essential to consult reliable sources and technical data sheets. The compound's CAS No. 119990-81-7 serves as a unique identifier for accessing its safety profiles, handling guidelines, and regulatory compliance details. As the scientific community continues to explore its potential, this compound is poised to play an increasingly important role in the development of innovative materials and technologies.